Cas no 1019518-18-3 (N-(4-Fluorobenzyl)-3-methylaniline)

• Product Name: N-(4-Fluorobenzyl)-3-methylaniline
• CAS No: 1019518-18-3
• MF: C₁₄H₁₄FN
• MW: 215.266067028046
• MDL: MFCD11138269
• CID: 2200250
• PubChem ID: 28422119
• Update Time: 2025-06-22

N-(4-Fluorobenzyl)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-3-methylaniline
• N-(4-Fluorobenzyl)-3-Methylaniline, 97%
• 1019518-18-3
• N-[(4-fluorophenyl)methyl]-3-methylaniline
• AKOS000224835
• CS-0443641

• MDL： MFCD11138269
• Inchi： 1S/C14H14FN/c1-11-3-2-4-14(9-11)16-10-12-5-7-13(15)8-6-12/h2-9,16H,10H2,1H3
• InChI Key： IMKKJCAMRXSOQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 215.111027613g/mol
• Monoisotopic Mass: 215.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on N-(4-Fluorobenzyl)-3-methylaniline

Comprehensive Overview of N-(4-Fluorobenzyl)-3-methylaniline (CAS No. 1019518-18-3): Properties, Applications, and Industry Relevance

N-(4-Fluorobenzyl)-3-methylaniline (CAS No. 1019518-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic amine derivative combines a fluorobenzyl group with a 3-methylaniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₄H₁₄FN, and precise molecular weight (215.27 g/mol) are critical for researchers optimizing synthetic routes or studying structure-activity relationships.

The compound’s fluorine substitution is particularly noteworthy, as fluorine atoms are increasingly incorporated into modern drug candidates to enhance metabolic stability and binding affinity. This aligns with the growing trend of fluorinated pharmaceuticals, a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms. Searches for "fluorine in drug design" or "benzylamine derivatives applications" often highlight compounds like N-(4-Fluorobenzyl)-3-methylaniline, underscoring its relevance in cutting-edge research.

From a synthetic perspective, CAS 1019518-18-3 serves as a key building block for heterocyclic compounds, which dominate recent patent filings in oncology and CNS therapeutics. Its lipophilic properties and moderate polarity make it suitable for cross-coupling reactions, a frequent search term among organic chemists exploring Pd-catalyzed aminations or Suzuki-Miyaura reactions. These attributes are frequently discussed in SEO-optimized content targeting researchers seeking "high-yield aromatic amine synthesis".

In material science, derivatives of N-(4-Fluorobenzyl)-3-methylaniline have shown promise in OLED precursor development, coinciding with rising Google Trends queries for "organic electronics materials 2024". The compound’s conjugated system and electron-withdrawing fluorine atom contribute to tunable photophysical properties—a feature highlighted in recent studies on small-molecule emitters.

Quality control protocols for 1019518-18-3 typically emphasize HPLC purity (>98%) and spectroscopic characterization (NMR, FT-IR), addressing common purchaser concerns about "batch-to-batch consistency" in fine chemicals. This aligns with industry demand for well-characterized intermediates, a phrase ranking highly in B2B chemical marketplace searches.

Environmental and safety profiles of this compound are also frequently queried. While not classified as hazardous under major regulatory frameworks, its handling guidelines recommend standard laboratory precautions for aromatic amines—another long-tail keyword with substantial search volume among EHS professionals.

The commercial availability of N-(4-Fluorobenzyl)-3-methylaniline through specialty chemical suppliers has increased, reflecting its adoption in high-throughput screening libraries. This trend mirrors growing academic interest in diverse chemical space exploration, a concept dominating recent cheminformatics conferences.

Future applications may expand into catalysis (as ligand precursors) and polymer modifiers, areas where related fluorinated anilines show activity. These potential uses correspond with emerging search terms like "fluorinated ligands for asymmetric synthesis", positioning this compound as a subject of ongoing innovation.